![molecular formula C14H19NO4 B12105525 Methyl 4-(2-ethoxyphenoxy)pyrrolidine-2-carboxylate](/img/structure/B12105525.png)
Methyl 4-(2-ethoxyphenoxy)pyrrolidine-2-carboxylate
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Overview
Description
Methyl 4-(2-ethoxyphenoxy)pyrrolidine-2-carboxylate is a chemical compound with the molecular formula C14H19NO4 and a molecular weight of 265.30 g/mol . This compound is primarily used in research settings and has applications in various scientific fields, including chemistry, biology, and medicine .
Preparation Methods
The synthesis of Methyl 4-(2-ethoxyphenoxy)pyrrolidine-2-carboxylate involves several steps. One common synthetic route includes the reaction of 2-ethoxyphenol with a suitable pyrrolidine derivative under specific conditions to form the desired product . The reaction conditions typically involve the use of solvents, catalysts, and controlled temperatures to ensure the desired yield and purity of the compound . Industrial production methods may involve scaling up these laboratory procedures while ensuring safety and efficiency.
Chemical Reactions Analysis
Methyl 4-(2-ethoxyphenoxy)pyrrolidine-2-carboxylate undergoes various chemical reactions, including:
Substitution: The compound can undergo nucleophilic substitution reactions, where the ethoxy group can be replaced by other nucleophiles.
The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
Methyl 4-(2-ethoxyphenoxy)pyrrolidine-2-carboxylate has a wide range of applications in scientific research:
Mechanism of Action
The mechanism of action of Methyl 4-(2-ethoxyphenoxy)pyrrolidine-2-carboxylate involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and influencing various biochemical pathways . The exact molecular targets and pathways involved depend on the specific application and context of its use.
Comparison with Similar Compounds
Methyl 4-(2-ethoxyphenoxy)pyrrolidine-2-carboxylate can be compared with other similar compounds, such as:
Methyl pyrrolidine-2-carboxylate: This compound has a similar pyrrolidine core but lacks the ethoxyphenoxy group, which may result in different chemical and biological properties.
Pyrrolidine-2-one: Another related compound with a pyrrolidine ring, but with different functional groups that influence its reactivity and applications.
The uniqueness of this compound lies in its specific functional groups, which confer distinct chemical and biological properties, making it valuable for various research applications.
Properties
IUPAC Name |
methyl 4-(2-ethoxyphenoxy)pyrrolidine-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO4/c1-3-18-12-6-4-5-7-13(12)19-10-8-11(15-9-10)14(16)17-2/h4-7,10-11,15H,3,8-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAIYCDJCJUIFJH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1OC2CC(NC2)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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